molecular formula C18H15Cl2N3O2 B3909970 N'-(3,4-dichlorobenzylidene)-5-oxo-1-phenyl-3-pyrrolidinecarbohydrazide

N'-(3,4-dichlorobenzylidene)-5-oxo-1-phenyl-3-pyrrolidinecarbohydrazide

Cat. No. B3909970
M. Wt: 376.2 g/mol
InChI Key: SSRAEOPLBTYNEZ-UFFVCSGVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N’-(3,4-dichlorobenzylidene)-5-oxo-1-phenyl-3-pyrrolidinecarbohydrazide is a chemical compound. It is provided to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of N-(3,4-dichlorobenzylidene)-4-methylaniline involved the reaction of 3,4-dichlorobenzaldehyde (98%) and p-methylaniline (98%) in a solvent-free method . The reaction process was monitored by thin layer chromatography (TLC). After the reaction was completed, the crude product was cooled to room temperature and solidified. White lamellar crystals of the title compound were obtained by recrystallizing with ethanol .


Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques. For example, the crystal structure of N-(3,4-dichlorobenzylidene)-4-methylaniline was determined using X-ray crystallography . The structure was found to be monoclinic, with a space group of P 2 1 / c (no. 14) .

properties

IUPAC Name

N-[(E)-(3,4-dichlorophenyl)methylideneamino]-5-oxo-1-phenylpyrrolidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15Cl2N3O2/c19-15-7-6-12(8-16(15)20)10-21-22-18(25)13-9-17(24)23(11-13)14-4-2-1-3-5-14/h1-8,10,13H,9,11H2,(H,22,25)/b21-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SSRAEOPLBTYNEZ-UFFVCSGVSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN(C1=O)C2=CC=CC=C2)C(=O)NN=CC3=CC(=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C(CN(C1=O)C2=CC=CC=C2)C(=O)N/N=C/C3=CC(=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15Cl2N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N'-(3,4-dichlorobenzylidene)-5-oxo-1-phenyl-3-pyrrolidinecarbohydrazide
Reactant of Route 2
Reactant of Route 2
N'-(3,4-dichlorobenzylidene)-5-oxo-1-phenyl-3-pyrrolidinecarbohydrazide
Reactant of Route 3
N'-(3,4-dichlorobenzylidene)-5-oxo-1-phenyl-3-pyrrolidinecarbohydrazide
Reactant of Route 4
N'-(3,4-dichlorobenzylidene)-5-oxo-1-phenyl-3-pyrrolidinecarbohydrazide
Reactant of Route 5
N'-(3,4-dichlorobenzylidene)-5-oxo-1-phenyl-3-pyrrolidinecarbohydrazide
Reactant of Route 6
N'-(3,4-dichlorobenzylidene)-5-oxo-1-phenyl-3-pyrrolidinecarbohydrazide

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